Cas no 1106884-65-4 ({3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}diethylmethylazanium iodide)

• Product Name: {3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}diethylmethylazanium iodide
• CAS No: 1106884-65-4
• MF: C₂₄H₃₈INO₂
• MW: 499.468499660492
• CID: 5388098
• Update Time: 2025-05-23

{3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}diethylmethylazanium iodide Chemical and Physical Properties

Names and Identifiers

• [3-[4-(1-adamantyl)phenoxy]-2-hydroxypropyl]-diethyl-methylazanium:iodide
• {3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}diethylmethylazanium iodide

• Inchi： 1S/C24H38NO2.HI/c1-4-25(3,5-2)16-22(26)17-27-23-8-6-21(7-9-23)24-13-18-10-19(14-24)12-20(11-18)15-24;/h6-9,18-20,22,26H,4-5,10-17H2,1-3H3;1H/q+1;/p-1
• InChI Key： JCVJGSQVJDGLSL-UHFFFAOYSA-M
• SMILES： [N+](CC(O)COC1=CC=C(C23CC4CC(CC(C4)C2)C3)C=C1)(CC)(CC)C.[I-]

Additional information on {3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}diethylmethylazanium iodide

{3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}diethylmethylazanium iodide (CAS No. 1106884-65-4): A Comprehensive Overview

{3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}diethylmethylazanium iodide (CAS No. 1106884-65-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of cardiovascular diseases and neurological disorders.

The adamantane moiety, a tricyclic cycloalkane with a cage-like structure, is a key component of this compound. Adamantane derivatives have been extensively studied for their pharmacological properties, including antiviral, anti-inflammatory, and neuroprotective effects. The presence of the adamantane group in {3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}diethylmethylazanium iodide contributes to its stability and bioavailability, making it an attractive candidate for drug development.

The phenoxy group in the compound's structure plays a crucial role in modulating its biological activity. Phenolic compounds are known for their antioxidant properties and their ability to interact with various biological targets, such as enzymes and receptors. The phenoxy moiety in {3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}diethylmethylazanium iodide enhances its affinity for specific receptors, potentially improving its therapeutic efficacy.

The hydroxypropyl group is another important structural feature of this compound. Hydroxyl groups are known to increase the solubility and reactivity of organic molecules, which can be beneficial for improving drug delivery and bioavailability. The presence of the hydroxypropyl group in {3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}diethylmethylazanium iodide may enhance its ability to cross biological membranes and reach target tissues.

The diethylmethylazanium ion is a quaternary ammonium salt that imparts positive charge to the molecule. Quaternary ammonium salts are widely used in pharmaceuticals due to their antimicrobial properties and their ability to enhance the permeability of biological membranes. The diethylmethylazanium ion in {3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}diethylmethylazanium iodide may contribute to its antimicrobial activity and improve its cellular uptake.

The iodide counterion is a common anion used in pharmaceutical formulations due to its low toxicity and high solubility. Iodide ions can also play a role in modulating the pharmacokinetic properties of the compound, such as its distribution and metabolism.

Recent studies have explored the potential therapeutic applications of {3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}diethylmethylazanium iodide. One notable area of research is its use in the treatment of cardiovascular diseases. Preclinical studies have shown that this compound can effectively reduce blood pressure and improve cardiac function in animal models of hypertension and heart failure. The mechanism of action is believed to involve the modulation of ion channels and receptors involved in cardiovascular regulation.

In addition to its cardiovascular benefits, {3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}diethylmethylazanium iodide has also shown promise in the treatment of neurological disorders. Studies have demonstrated that this compound can protect neurons from oxidative stress and inflammation, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by the antioxidant properties of the phenolic moiety and the ability of the adamantane group to stabilize cell membranes.

Clinical trials are currently underway to evaluate the safety and efficacy of {3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}diethylmethylazanium iodide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated with minimal side effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential.

In conclusion, {3-[4-(adamantan-1-yl)phenoxy]-2-hydroxypropyl}diethylmethylazanium iodide (CAS No. 1106884-65-4) represents a promising candidate for the development of novel therapeutic agents. Its unique structural features, combined with its potential cardiovascular and neuroprotective benefits, make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical science.